N-(2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonamide
• InChI: InChI=1S/C9H11NO4S/c1-15(11,12)10-7-2-3-8-9(6-7)14-5-4-13-8/h2-3,6,10H,4-5H2,1H3
• InChI Key: AUBOIJRZDYWMPQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC2=C(C=C1)OCCO2
• Molecular Formula: C9H11NO4S
• Molecular Weight: 229.26 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonamide is a chemical compound that belongs to the class of sulfonamides. Sulfonamides are known for their wide range of biological activities, including antibacterial, antifungal, and antiviral properties. This compound is characterized by the presence of a methanesulfonamide group attached to a 2,3-dihydro-1,4-benzodioxin ring system.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonamide typically involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-amine with methanesulfonyl chloride. The reaction is carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, in an organic solvent like dichloromethane or tetrahydrofuran. The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to an amine group.

Substitution: The methanesulfonamide group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, often in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted sulfonamides depending on the nucleophile used.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and antimicrobial properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including bacterial infections and cancer.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonamide involves its interaction with specific molecular targets. In the case of its antibacterial activity, the compound inhibits the synthesis of folic acid in bacteria by targeting the enzyme dihydropteroate synthase. This inhibition disrupts the production of nucleotides, ultimately leading to the cessation of bacterial growth.

Comparison with Similar Compounds

Similar Compounds

Sulfamethoxazole: Another sulfonamide with antibacterial properties.

Sulfadiazine: Used in the treatment of bacterial infections.

Sulfisoxazole: Known for its broad-spectrum antibacterial activity.

Uniqueness

N-(2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonamide is unique due to its specific structural features, such as the 2,3-dihydro-1,4-benzodioxin ring system, which may confer distinct biological activities compared to other sulfonamides